Cas no 2770557-82-7 (5,5-Difluorobicyclo[2.2.1]heptane-2-carboxylic acid)

• Product Name: 5,5-Difluorobicyclo[2.2.1]heptane-2-carboxylic acid
• CAS No: 2770557-82-7
• MF: C₈H₁₀F₂O₂
• MW: 176.160609722137
• CID: 6278390
• PubChem ID: 165494674
• Update Time: 2025-10-30

5,5-Difluorobicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,5-difluorobicyclo[2.2.1]heptane-2-carboxylic acid
• EN300-6729312
• 2770557-82-7
• 5,5-Difluorobicyclo[2.2.1]heptane-2-carboxylic acid

• Inchi： 1S/C8H10F2O2/c9-8(10)3-4-1-5(8)2-6(4)7(11)12/h4-6H,1-3H2,(H,11,12)
• InChI Key： JUIRZVVVKSSDJV-UHFFFAOYSA-N
• SMILES： FC1(CC2C(C(=O)O)CC1C2)F

Computed Properties

• Exact Mass: 176.06488588g/mol
• Monoisotopic Mass: 176.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 5,5-Difluorobicyclo[2.2.1]heptane-2-carboxylic acid

Recent Advances in the Application of 5,5-Difluorobicyclo[2.2.1]heptane-2-carboxylic acid (CAS: 2770557-82-7) in Chemical Biology and Pharmaceutical Research

5,5-Difluorobicyclo[2.2.1]heptane-2-carboxylic acid (CAS: 2770557-82-7) is a structurally unique bicyclic compound that has recently garnered significant attention in the fields of chemical biology and pharmaceutical research. This molecule features a rigid bicyclo[2.2.1]heptane scaffold with two fluorine atoms at the 5-position, which imparts distinct electronic and steric properties. These characteristics make it a valuable building block for the design of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

Recent studies have highlighted the potential of 5,5-Difluorobicyclo[2.2.1]heptane-2-carboxylic acid as a key intermediate in the synthesis of pharmacologically active compounds. For instance, researchers have utilized this compound to develop potent inhibitors of metalloproteinases, a class of enzymes implicated in various pathological conditions, including cancer metastasis and inflammatory diseases. The incorporation of the difluorinated bicyclic moiety has been shown to enhance binding affinity and metabolic stability, addressing some of the limitations associated with traditional inhibitors.

In addition to its role in inhibitor design, 5,5-Difluorobicyclo[2.2.1]heptane-2-carboxylic acid has been explored as a versatile scaffold for the construction of peptidomimetics. The rigid structure of the bicyclo[2.2.1]heptane core mimics the conformational constraints of peptide secondary structures, enabling the development of non-peptidic analogs with improved bioavailability and target selectivity. Recent work in this area has demonstrated the successful application of this scaffold in the design of GPCR (G protein-coupled receptor) ligands, opening new avenues for drug discovery in neurological and metabolic disorders.

Another notable advancement involves the use of 5,5-Difluorobicyclo[2.2.1]heptane-2-carboxylic acid in the synthesis of fluorinated analogs of natural products. The introduction of fluorine atoms into bioactive molecules is a well-established strategy to modulate their physicochemical and pharmacokinetic properties. Researchers have leveraged the unique electronic effects of the difluorinated bicyclic system to create analogs of prostaglandins and other lipid mediators with enhanced stability and biological activity. These efforts have yielded promising candidates for the treatment of inflammatory and cardiovascular diseases.

From a synthetic chemistry perspective, recent studies have focused on optimizing the preparation of 5,5-Difluorobicyclo[2.2.1]heptane-2-carboxylic acid and its derivatives. Advances in catalytic fluorination and asymmetric synthesis have enabled more efficient and scalable routes to this compound, facilitating its broader application in medicinal chemistry. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided deeper insights into the conformational preferences and intermolecular interactions of this scaffold, guiding the rational design of next-generation therapeutics.

In conclusion, 5,5-Difluorobicyclo[2.2.1]heptane-2-carboxylic acid (CAS: 2770557-82-7) represents a highly versatile and valuable scaffold in contemporary chemical biology and pharmaceutical research. Its unique structural features and demonstrated utility in diverse therapeutic areas underscore its potential as a cornerstone for innovative drug discovery efforts. Continued exploration of this compound and its derivatives is expected to yield further breakthroughs in the development of novel bioactive molecules with improved efficacy and safety profiles.